Cas no 618455-80-4 (2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
• CAS No: 618455-80-4
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 1630530
• PubChem ID: 71391747
• Update Time: 2025-04-21

2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, decyl ester, (2E)-
• decyl 3-(3,4-dihydroxyphenyl)prop-2-enoate
• DTXSID00813576
• 618455-80-4

• Inchi： 1S/C19H28O4/c1-2-3-4-5-6-7-8-9-14-23-19(22)13-11-16-10-12-17(20)18(21)15-16/h10-13,15,20-21H,2-9,14H2,1H3
• InChI Key： INKXBBFEJTVQBM-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=C(C=1)O)O)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 320.19884
• Monoisotopic Mass: 320.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives